Cas no 28462-87-5 (Acetamide,N-[2-(5-methoxybenzo[b]thien-3-yl)ethyl]-)

• Product Name: Acetamide,N-[2-(5-methoxybenzo[b]thien-3-yl)ethyl]-
• CAS No: 28462-87-5
• MF: C₁₃H₁₅NO₂S
• MW: 249.32870221138
• CID: 272141
• PubChem ID: 34247
• Update Time: 2025-04-19

Acetamide,N-[2-(5-methoxybenzo[b]thien-3-yl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[2-(5-methoxybenzo[b]thien-3-yl)ethyl]-
• N-[2-(5-methoxy-1-benzothiophen-3-yl)ethyl]acetamide
• BDBM50037219
• DTXSID10182664
• SCHEMBL7024784
• BRN 1379764
• 28462-87-5
• N-[2-(5-Methoxy-benzo[b]thiophen-3-yl)-ethyl]-acetamide
• ACETAMIDE, N-(2-(5-METHOXYBENZO(b)THIEN-3-YL)ETHYL)-
• N-(2-(5-Methoxybenzo(b)thien-3-yl)ethyl)acetamide
• CHEMBL109235

• Inchi： 1S/C13H15NO2S/c1-9(15)14-6-5-10-8-17-13-4-3-11(16-2)7-12(10)13/h3-4,7-8H,5-6H2,1-2H3,(H,14,15)
• InChI Key： AXMIJKLYRBIWJK-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=C(C=CC1=2)OC)CCNC(C)=O

Computed Properties

• Exact Mass: 249.08245
• Monoisotopic Mass: 249.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• PSA: 38.33